Fluorofolin

DHFR inhibition Pseudomonas aeruginosa antibiotic accumulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H13FN6
Molecular Weight 308.31 g/mol
Cat. No. B15610870
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Technical Parameters


Basic Identity
Product NameFluorofolin
Molecular FormulaC16H13FN6
Molecular Weight308.31 g/mol
Structural Identifiers
InChIInChI=1S/C16H13FN6/c17-13-7-9(3-5-20-13)8-23-6-4-10-12(23)2-1-11-14(10)15(18)22-16(19)21-11/h1-7H,8H2,(H4,18,19,21,22)
InChIKeyYWFNHUMPQSBHBK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fluorofolin: Narrow-Spectrum DHFR Inhibitor for MDR P. aeruginosa


Fluorofolin (CAS 2757070-32-7) is a synthetic pyrroloquinazolinediamine derivative of Irresistin-16 functionalized with a 2-fluoropyridine moiety [1]. It acts as a potent inhibitor of bacterial dihydrofolate reductase (DHFR), the enzyme that catalyzes production of tetrahydrofolate required for de novo thymidylate synthesis [1]. Unlike all known DHFR inhibitors—including the clinically used antibiotic trimethoprim (TMP) and its parent compound Irresistin-16 (IRS-16)—fluorofolin exhibits significant activity against Pseudomonas aeruginosa, a WHO critical-priority Gram-negative pathogen intrinsically resistant to existing antifolates [1]. In the presence of exogenous thymine supplementation, fluorofolin converts from a broad-spectrum agent into a narrow-spectrum antibiotic that selectively targets P. aeruginosa while sparing commensal bacteria that possess functional thymine salvage pathways [1]. A patent application (PCT/US2023/076235) for the use of fluorofolin as an antibiotic is currently pending [1].

DHFR inhibition pathway studies in Gram-negative models
P. aeruginosa intracellular accumulation and efflux pump probe research
Conditional narrow-spectrum selectivity screening with thymine supplementation

Why Other DHFR Inhibitors Cannot Replace Fluorofolin


Pseudomonas aeruginosa is intrinsically resistant to all previously known DHFR inhibitors. Trimethoprim (TMP) shows an MIC >100 µg ml⁻¹ against P. aeruginosa PA14 and requires ~70× the clinically achievable human serum concentration to inhibit growth in vitro, rendering it therapeutically useless against this pathogen [1]. The parent compound Irresistin-16 (IRS-16) similarly fails to inhibit P. aeruginosa at its solubility limit (~50 µg ml⁻¹) [1]. This intrinsic resistance arises from the robust outer membrane and constitutive MexAB-OprM efflux pump activity of P. aeruginosa, which actively exports existing DHFR inhibitors [1]. Fluorofolin overcomes this resistance barrier through superior intracellular accumulation—accumulating more rapidly and to higher levels than TMP—and reduced susceptibility to MexAB-OprM-mediated efflux [1]. Furthermore, fluorofolin is the only DHFR inhibitor for which a clinically viable narrow-spectrum strategy has been demonstrated: co-administration with thymine selectively inhibits P. aeruginosa while rescuing growth of commensal bacteria via thymine salvage pathways absent in P. aeruginosa [1].

Trimethoprim (TMP)

May not achieve sufficient intracellular exposure in P. aeruginosa models; MIC context differs significantly and efflux susceptibility shifts response.

Irresistin-16 (IRS-16)

Mammalian cytotoxicity profile may shift assay interpretation; membrane-disruptive bactericidal mechanism not replicated by fluorofolin.

Other DHFR inhibitors (methotrexate, pemetrexed)

Lack conditional narrow-spectrum selectivity mechanism; thymine-salvage-based commensal rescue not demonstrated for these agents.

Fluorofolin: Differentiated Evidence Against DHFR Inhibitors


Anti-Pseudomonal Potency and Accumulation vs. Trimethoprim

Fluorofolin demonstrates a 40-fold lower MIC than trimethoprim (TMP) against P. aeruginosa PA14 (3.1 µg ml⁻¹ vs. 125 µg ml⁻¹) [1]. Despite comparable in vitro enzymatic inhibition of purified E. coli DHFR (fluorofolin IC₅₀ = 2.5 ± 1.1 nM; TMP IC₅₀ = 8.7 ± 3.6 nM) [1], the dramatic difference in whole-cell activity is attributable to superior intracellular drug accumulation in P. aeruginosa [1]. Using mass spectrometry-based drug accumulation assays, fluorofolin accumulated more rapidly and to significantly higher levels than TMP [1]. Mutants deficient in the MexAB-OprM efflux pump showed large reductions in TMP MIC but only modest changes in fluorofolin MIC, indicating that fluorofolin is a poor substrate for this constitutively active resistance pump [1].

Anti-P. aeruginosa activity vs. TMP
Head-to-head
40-fold lower MIC (3.1 vs 125 µg ml⁻¹); superior intracellular accumulation by LC-MS/MS
Reported accumulation advantage in P. aeruginosa model
MIC in LB broth; mexAB-OprM mutants show minor fluorofolin MIC shift
DHFR inhibition Pseudomonas aeruginosa antibiotic accumulation efflux pump evasion

Mammalian Cytotoxicity and Activity vs. Irresistin-16

Fluorofolin is a structural derivative of Irresistin-16 (IRS-16) in which the parent compound is functionalized with a 2-fluoropyridine group [1]. While IRS-16 is bactericidal and kills bacteria through both DHFR inhibition and membrane disruption, fluorofolin exhibits purely bacteriostatic activity without causing significant membrane permeabilization or depolarization in P. aeruginosa PA14 [1]. This mechanistic shift translates into substantially reduced mammalian cytotoxicity: fluorofolin shows a 9.6-fold increase in IC₅₀ against peripheral blood mononuclear cells (PBMCs) and a 58.5-fold increase in IC₅₀ against WI-38 fibroblast cells compared with IRS-16 [1]. Critically, this safety improvement was achieved without sacrificing anti-pseudomonal potency, as IRS-16 has an MIC >50 µg ml⁻¹ (above its solubility limit) against P. aeruginosa, whereas fluorofolin exhibits an MIC of 3.1 µg ml⁻¹ [1].

Mammalian cytotoxicity vs. IRS-16
Head-to-head
IC₅₀: 9.6-fold higher (PBMC), 58.5-fold higher (WI-38); no significant membrane disruption
Reported lower mammalian cell cytotoxicity in vitro
Cytotoxicity measured on human PBMCs and WI-38 fibroblasts
cytotoxicity mammalian safety DHFR inhibitor Irresistin-16 derivative

SMX Synergy and In Vivo Efficacy

The peak plasma concentration of fluorofolin after oral administration in mice (Cₘₐₓ = 4.0 µg ml⁻¹) lies close to the PA14 MIC (3.1 µg ml⁻¹), creating a narrow therapeutic window [1]. Co-administration of sulfamethoxazole (SMX), which inhibits dihydrofolic acid synthesis upstream of DHFR, produced significant synergy: at a well-tolerated SMX concentration of 156 µg ml⁻¹, the fluorofolin MIC against PA14 was reduced 7.75-fold to 0.4 µg ml⁻¹, establishing a 10-fold therapeutic window relative to the achievable plasma Cₘₐₓ [1]. In a murine thigh infection model, the combination of fluorofolin (25 mg kg⁻¹, s.c.) plus SMX (100 mg kg⁻¹, i.p.) produced statistically significant inhibition of PA14 growth compared with both untreated controls and SMX alone (P < 0.0001) [1]. A separate cohort receiving thymidine-supplemented diet also showed significant P. aeruginosa reduction [1]. Pharmacokinetic characterization revealed favorable plasma protein binding (71.7% bound, 91.9% recovery) and a half-life of 12.1 h [1].

SMX synergy and in vivo model
Head-to-head
7.75-fold MIC reduction with SMX (3.1 → 0.4 µg ml⁻¹); P < 0.0001 in murine thigh infection
Supports in vivo model-response context with combination partner
Oral PK: Cₘₐₓ 4.0 µg ml⁻¹, t₁/₂ 12.1 h; combination dosing s.c./i.p.
antibiotic synergy sulfamethoxazole in vivo efficacy mouse thigh infection

Thymine-Supplemented Narrow-Spectrum Selectivity

P. aeruginosa lacks thymidine kinase and thymidine phosphorylase, rendering it unable to scavenge exogenous thymine—a metabolic deficiency absent in most enteric bacteria and human commensals [1]. In co-culture experiments with E. coli MG1655 and P. aeruginosa PA14 supplemented with thymine, methionine, and inosine (TMI), fluorofolin selectively inhibited P. aeruginosa growth while E. coli growth was rescued, as quantified by plating on selective media [1]. The selective killing was also visually evident by the disappearance of the characteristic blue-green pyocyanin pigment in P. aeruginosa cultures upon fluorofolin treatment [1]. This thymine-supplemented selectivity represents a fundamentally new narrow-spectrum paradigm—exploiting a metabolic absence rather than a unique target—that is not achievable with trimethoprim, methotrexate, pemetrexed, or any other known DHFR inhibitor, all of which lack this conditional selectivity mechanism [1].

Thymine-supplemented selectivity
Class-level
Selective PA14 inhibition; E. coli MG1655 rescue in co-culture with TMI supplementation
Context-dependent selectivity screening context
Quantified by c.f.u. on selective plates; pyocyanin loss confirms P. aeruginosa killing
narrow-spectrum antibiotic thymine salvage microbiome sparing species-selective targeting

Clinical Isolate Susceptibility Including KPC and NDM Strains

Fluorofolin was tested against a panel of 77 clinical P. aeruginosa isolates comprising 55 strains from the CDC and FDA Antibiotic Resistant Isolate Bank and 22 bloodstream infection isolates [2]. Only 10.4% (8/77) of these isolates were resistant to fluorofolin at 50 µg ml⁻¹; notably, 0 of the 22 bloodstream isolates and only 8 of the 55 CDC isolates (which are specifically enriched for antibiotic-resistant strains) showed resistance [2]. Fluorofolin also retained activity against clinical isolates expressing the clinically critical beta-lactamases KPC-5 and NDM-1 [1]. Resistance, when it emerges, occurs through overexpression of the MexCD-OprJ and MexEF-OprN efflux pumps; however, these resistance-conferring mutations simultaneously attenuate P. aeruginosa virulence via increased export of quorum-sensing precursors [1], creating an evolutionary trade-off that may limit the spread of high-level resistance in clinical settings.

Clinical isolate susceptibility
Cross-study
89.6% susceptible at 50 µg ml⁻¹ (77 isolates); 0% resistance in bloodstream isolates
Reported low resistance prevalence in enriched resistant panel
Includes KPC-5 and NDM-1 expressing strains
clinical isolate susceptibility antibiotic resistance carbapenemase KPC NDM

DHFR Binding Mode Comparison vs. Trimethoprim

Using an AlphaFold-generated homology model of P. aeruginosa DHFR, molecular docking with AutoDock Vina predicted that fluorofolin binds DHFR with a lower binding energy (−9.104 kcal mol⁻¹) than trimethoprim (−6.8 kcal mol⁻¹) [1]. Both compounds were predicted to occupy the dihydrofolate binding pocket, but fluorofolin forms an additional hydrogen bond between Leu23 of P. aeruginosa DHFR and its 2-fluoropyridine moiety that is absent in the TMP-DHFR complex [1]. This additional binding interaction provides a structural rationale for fluorofolin's superior anti-pseudomonal activity beyond the pharmacokinetic advantage of enhanced accumulation, and may inform medicinal chemistry efforts to further optimize the scaffold [1].

DHFR binding mode vs. TMP
In silico model
Predicted binding energy: −9.104 vs −6.8 kcal mol⁻¹; additional H-bond with Leu23
Predicted binding interaction may support structure-based research
AlphaFold P. aeruginosa DHFR model; AutoDock Vina docking
molecular docking DHFR binding structure-activity relationship AlphaFold

Fluorofolin: Research and Industrial Application Scenarios


P. aeruginosa Resistance Surveillance and Carbapenemase Research

Given fluorofolin's activity against clinical P. aeruginosa isolates expressing KPC-5 and NDM-1 carbapenemases [1] and the low 10.4% resistance prevalence across an enriched CDC/FDA-resistant panel [2], fluorofolin serves as an ideal reference compound for antibiotic resistance surveillance programs. Laboratories monitoring the emergence and spread of antifolate resistance in P. aeruginosa can use fluorofolin as a comparator to benchmark novel DHFR inhibitors and to probe structure-resistance relationships in clinical isolate collections. Its unique susceptibility profile against otherwise pan-resistant strains makes it a valuable positive control in phenotypic screening cascades.

Microbiome-Sparing Discovery with Conditional Selectivity

Fluorofolin is the first validated tool compound for the conditional narrow-spectrum antibacterial paradigm, in which thymine supplementation converts a broad-spectrum DHFR inhibitor into a P. aeruginosa-selective agent [1]. This property enables co-culture and polymicrobial infection models where fluorofolin plus thymine can selectively eliminate P. aeruginosa while preserving commensal species. Drug discovery programs aimed at developing microbiome-sparing anti-pseudomonal therapies can use fluorofolin as a benchmark molecule to establish screening assays, validate target engagement biomarkers (AICAR and dUMP accumulation [1]), and benchmark novel narrow-spectrum candidates.

In Vivo P. aeruginosa Infection Models with Oral DHFR Inhibition

With demonstrated oral bioavailability (Cₘₐₓ = 4.0 µg ml⁻¹, t₁/₂ = 12.1 h) [1], potentiation by clinically relevant SMX co-administration (MIC reduction to 0.4 µg ml⁻¹) [1], and significant in vivo efficacy in a murine thigh infection model (P < 0.0001 vs. controls) [1], fluorofolin is currently the only DHFR inhibitor suitable for in vivo P. aeruginosa pharmacodynamic studies. Researchers evaluating antifolate-based combination regimens, PK/PD modeling of DHFR-targeted antibiotics, or the impact of thymidine dietary supplementation on antibiotic efficacy can employ fluorofolin as the reference DHFR-active agent with validated in vivo activity against this otherwise antifolate-resistant pathogen.

Efflux Pump and Permeability Research in Gram-Negative Bacteria

Fluorofolin's differential susceptibility to MexAB-OprM efflux compared with trimethoprim [1] makes it a valuable chemical probe for studying drug efflux and permeation in P. aeruginosa. The finding that fluorofolin accumulates to higher intracellular levels than TMP despite sharing the same molecular target, and that mexAB-oprM knockouts produce large TMP MIC reductions but only modest fluorofolin MIC shifts [1], provides a defined experimental system for dissecting the relative contributions of efflux, outer membrane penetration, and target engagement to antibiotic potency. Researchers characterizing novel efflux pump inhibitors or permeability enhancers can use the fluorofolin/TMP differential accumulation assay as a standardized platform.

Application
Selection Property
Validation Focus
P. aeruginosa resistance surveillance studies
Low resistance prevalence in enriched panels
MIC-based resistance frequency monitoring
Conditional narrow-spectrum selectivity research
Thymine-supplemented commensal rescue
Co-culture model growth endpoint and c.f.u. enumeration
In vivo P. aeruginosa pharmacodynamic models
Oral exposure and SMX synergy context
Model-response endpoint validation in murine thigh infection
Efflux pump probe and permeability studies
MexAB-OprM differential susceptibility
Intracellular accumulation assay benchmarking with TMP comparator

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